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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718

This technical support center provides researchers, scientists, and drug development
professionals with guidance on minimizing Clethodim spray drift in research plots. The
following troubleshooting guides and frequently asked questions (FAQs) address specific
iIssues you may encounter during your experiments, ensuring the accuracy and integrity of your
research.

Frequently Asked Questions (FAQs)
Q1: What is spray drift and why is it a major concern in Clethodim research plots?
Al: Spray drift is the movement of pesticide through the air from the application site to any non-

target area.[1] In the context of Clethodim research plots, it is a significant concern for several
reasons:

o Contamination of Adjacent Plots: Drift can contaminate neighboring research plots, leading
to inaccurate data and potentially compromising the entire experiment.

o Damage to Sensitive Crops: Off-target movement of Clethodim can cause injury or death to
susceptible non-target plants in adjacent areas.[2]

o Environmental Impact: Drift can contaminate soil and water, posing a risk to non-target
organisms.[3]
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» Reduced Efficacy: When a portion of the applied Clethodim drifts away from the target area,
the concentration on the intended weeds is reduced, potentially leading to decreased weed
control.[2]

Q2: How do environmental conditions affect Clethodim spray drift?

A2: Environmental conditions at the time of application are critical factors influencing spray drift.
The key parameters to monitor are:

» Wind Speed and Direction: The amount of spray drift increases significantly with increasing
wind speeds.[2] It is recommended to spray when wind speeds are light to moderate
(generally 3 to 8 mph) and blowing away from sensitive areas. Avoid spraying in calm
conditions, as this may indicate a temperature inversion where spray droplets can remain
suspended and travel long distances.

o Temperature and Humidity: High temperatures and low humidity increase the rate of droplet
evaporation. This leads to smaller droplets that are more susceptible to drift. A general
guideline is to avoid spraying when the relative humidity is below 40% and the temperature
is above 25°C (77°F).

o Temperature Inversions: This atmospheric condition occurs when a layer of warm air traps
cooler air near the ground. During an inversion, fine spray droplets can become suspended
and travel long distances in an unpredictable direction. Inversions are common in the early
morning or late evening. It is crucial to avoid spraying during these periods.

Q3: What are the best nozzle types to minimize Clethodim spray drift?

A3: Nozzle selection is one of the most effective ways to manage spray drift. The goal is to
produce a coarser droplet size spectrum, as larger droplets are less prone to drift. Consider the
following nozzle types:

« Air Induction (Al) Nozzles: These nozzles create large, air-filled droplets that significantly
reduce the number of drift-prone fine droplets. They are highly effective at minimizing drift.

o Pre-Orifice Nozzles: These nozzles reduce the internal operating pressure, resulting in larger
droplets compared to standard flat-fan nozzles at the same pressure. They can reduce drift
by 50% or more over extended-range flat-fan nozzles.
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e Turbo TeeJet Nozzles: These nozzles are a good option for drift reduction, especially at
lower pressures, producing a droplet size between that of an extended-range flat-fan and an
air-induction nozzle.

Conversely, avoid using standard flat-fan nozzles at high pressures, as they tend to produce a
higher percentage of fine, driftable droplets.

Q4: How do sprayer pressure and boom height impact drift?
A4: Proper sprayer setup is crucial for drift management.

o Spray Pressure: Higher spray pressures generate smaller droplets, increasing the risk of
drift. It is advisable to use the lowest recommended pressure for the selected nozzle that still
provides adequate coverage. For many applications, pressures between 30 and 40 psi are
recommended to minimize the production of fine droplets.

e Boom Height: The higher the boom, the more time spray droplets have to be influenced by
wind before reaching the target. Keeping the boom as low as possible while maintaining
uniform spray coverage is essential. The optimal boom height depends on the nozzle's spray
angle and spacing. For ground applications, a maximum boom height of 3 feet above the
ground or crop canopy is often recommended.

Q5: What is the role of adjuvants in managing Clethodim spray drift?

A5: Adjuvants are substances added to the spray tank to improve the performance of a
pesticide. Certain adjuvants, known as drift reduction agents (DRAs), can significantly minimize
spray drift.

» How they work: DRAS, often polymer-based, increase the viscosity of the spray solution. This
helps to produce larger, heavier droplets and reduce the number of fine, driftable droplets.

o Benefits: In some cases, drift control additives can reduce downwind drift deposits by 50 to
80 percent.

» Considerations: Always read and follow the Clethodim and adjuvant labels to ensure
compatibility and proper mixing order. The effectiveness of a DRA can vary depending on the
nozzle type and other tank-mix components.
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Q6: How can | establish and use buffer zones to protect sensitive areas?

A6: A buffer zone is an area left unsprayed between the target area and a sensitive area
downwind. This is a critical practice to prevent damage to non-target plants and environments.

» Determining Buffer Size: The required buffer width depends on several factors, including the
application method, wind speed, and the sensitivity of the adjacent area. Some pesticide
labels provide specific buffer zone requirements.

e Calculators and Models: There are online tools and computer models available that can help
calculate appropriate buffer zones based on your specific application parameters.

» Implementation: Always identify sensitive areas (e.g., other research plots, water bodies,
susceptible crops) before spraying. Apply the buffer by leaving a downwind strip unsprayed.
This unsprayed area can be treated later when the wind direction is favorable.

Quantitative Data Summary

The following tables provide a summary of key quantitative data for minimizing Clethodim
spray drift.

Table 1: Recommended Environmental Conditions for Spraying

Parameter Recommended Range Rationale

Minimizes horizontal

Wind Speed 3-8 mph
movement of spray droplets.
Reduces droplet evaporation
Temperature Below 25°C (77°F) and the formation of fine,
driftable droplets.
Slows droplet evaporation,
Relative Humidity Above 40% maintaining a larger droplet

size.

Table 2: Nozzle Type and Drift Reduction Potential
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Nozzle Type

Droplet Size

Drift Reduction Potential

Standard Flat-Fan

Fine to Medium

Low

Pre-Orifice Flat-Fan

Medium to Coarse

Can reduce drift by 50% or
more compared to standard

flat-fan nozzles.

Turbo TeelJet

Medium to Coarse

Good

Air Induction (Al)

Coarse to Very Coarse

Can reduce drift by 80% or

more.

Table 3: Sprayer Setup Recommendations

Parameter

Recommendation

Rationale

Spray Pressure

Use the lower end of the
nozzle's recommended range
(e.g., 30-40 psi).

Lower pressure produces

larger droplets.

Boom Height

As low as possible while
maintaining uniform coverage

(max 3 ft for ground boom).

Reduces the time droplets are

exposed to wind.

Experimental Protocols

Protocol 1: Assessing the Impact of Nozzle Type on Spray Drift

Objective: To determine the effect of different nozzle types on the downwind deposition of a

tracer dye, simulating Clethodim spray drift.

Materials:

» Research sprayer with interchangeable nozzles (e.g., standard flat-fan, air induction).

e Fluorescent tracer dye.

o Water-sensitive paper or Mylar cards for collecting spray deposits.
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o Fluorometer or image analysis software to quantify dye deposition.
o Anemometer to measure wind speed.

o Thermo-hygrometer to measure temperature and relative humidity.
Methodology:

» Set up a series of collection cards at increasing distances downwind from the intended spray
path (e.g., 5, 10, 20, 30 feet).

« Fill the sprayer tank with water and the fluorescent tracer dye at a known concentration.
e Install the first nozzle type to be tested (e.g., standard flat-fan).
o Record the environmental conditions (wind speed, direction, temperature, humidity).

» Make a single pass with the sprayer at a constant speed and pressure alongside the
collection cards.

o Carefully collect the cards and store them in a dark container to prevent dye degradation.
» Repeat steps 3-6 for each nozzle type being evaluated (e.g., air induction).
e Analyze the amount of dye deposited on each card using a fluorometer or image analysis.

o Compare the downwind deposition profiles for each nozzle type to determine which results in
the least drift.

Visualizations
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Caption: Factors influencing Clethodim spray drift potential.
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Caption: Decision workflow for minimizing Clethodim spray drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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